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In the realm of animal research, particularly in studies requiring urinary catheterization, the

choice of catheter type is a critical determinant of experimental outcomes and animal welfare.

The two most commonly employed types are the Nelaton and the Foley catheter. This guide

provides an objective comparison of their performance, drawing upon key experimental data

from animal studies to inform researchers, scientists, and drug development professionals in

their selection process.

Performance and Biocompatibility: A Head-to-Head
Comparison
A significant factor in catheter selection is the associated risk of urinary tract infections (UTIs), a

common complication of catheterization. A randomized controlled trial conducted on rabbits

provides direct comparative data on this outcome. The study highlights a statistically significant

difference in the incidence of UTIs between the two catheter types.

Key Findings:

Nelaton catheters are associated with a lower risk of urinary tract infections (UTIs) compared

to Foley catheters in long-term use.[1][2][3][4][5]

Several complications have been linked to the latex material in routine Foley catheters,

prompting recommendations for the use of alternatives like Nelaton catheters.[1][2][3][4][5]
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The following table summarizes the quantitative data on UTI incidence from the comparative

study.

Catheter Type
Number of
Animals

Number of UTI
Cases

Percentage of
UTI Cases

P-value

Nelaton 20 4 20% 0.01[1][2][3][5]

Foley 20 12 60% 0.01[1][2][3][5]

Control (No

Catheter)
20 0 0% N/A

Experimental Protocols
To ensure the reproducibility and validity of these findings, a detailed understanding of the

experimental methodology is crucial. The following protocol is based on the comparative study

in rabbits.[1][2][3]

Animal Model:

Species: Rabbit

Total Number of Animals: 60

Group Allocation: The animals were randomly assigned to one of three groups of twenty.[1]

[2][3]

Group 1: Catheterized with a Nelaton catheter.

Group 2: Catheterized with a Foley catheter.

Group 3: Control group, no catheterization.

Catheterization Procedure:

Animal preparation and sedation were performed according to institutional guidelines.
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The appropriate size Nelaton or Foley catheter was inserted into the urethra under sterile

conditions.

For the Foley catheter group, the balloon was inflated with sterile water to secure its position

in the bladder. For the Nelaton catheter, which lacks a balloon, it was secured externally.

The catheters were left in place for a period of seven days.[1][3]

Outcome Assessment:

After seven days, urine samples were collected via suprapubic aspiration to ensure a sterile

sample.[1][3]

The collected urine was then sent for laboratory culture to identify the presence of bacteria,

indicative of a UTI.[1][3]

Data was analyzed using descriptive statistics, chi-square, and Fisher's exact tests.[1][3]

Experimental Workflow
The following diagram illustrates the workflow of the comparative animal study.
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Caption: Workflow of the comparative study on Nelaton and Foley catheters in a rabbit model.
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Logical Relationship of Catheter Attributes and
Outcomes
The choice between a Nelaton and a Foley catheter involves considering their inherent design

differences and how these impact potential clinical outcomes.

Catheter Types

Key Attributes

Potential Outcomes in Animal Studies

Nelaton Catheter

Simple, straight design Typically PVC

Foley Catheter

Inflatable balloon for retention Often latex

Suitable for short-term/
intermittent use Lower Incidence of UTI Suitable for long-term/

indwelling use Higher Incidence of UTIPotential for latex-associated
complications

Click to download full resolution via product page

Caption: Logical relationship between catheter attributes and observed outcomes.

Conclusion
The available animal study data strongly suggests that Nelaton catheters present a lower risk

of urinary tract infections compared to Foley catheters when used for seven days in a rabbit

model.[1][2][3][4][5] This is a critical consideration for researchers aiming to minimize

confounding variables and improve animal welfare during their studies. While Foley catheters

offer the advantage of a self-retaining balloon for long-term placement, the potential for

increased UTI risk and complications associated with latex should be carefully weighed.[1][2][3]

[4][5] For short-term or intermittent catheterization in animal models, the Nelaton catheter

appears to be a more favorable option based on the current evidence. Further research in
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other animal models and for longer durations would be beneficial to expand upon these

findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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